Cas no 1447952-85-3 (3-Bromo-2,4,8-trichloroquinoline)

• Product Name: 3-Bromo-2,4,8-trichloroquinoline
• CAS No: 1447952-85-3
• MF: C₉H₃BrCl₃N
• MW: 311.389818429947
• CID: 5060049
• Update Time: 2025-05-27

3-Bromo-2,4,8-trichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4,8-trichloroquinoline

• Inchi： 1S/C9H3BrCl3N/c10-6-7(12)4-2-1-3-5(11)8(4)14-9(6)13/h1-3H
• InChI Key： ZOKMZMWLPKIEAI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=CC=CC2=C1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2,4,8-trichloroquinoline

Comprehensive Overview of 3-Bromo-2,4,8-trichloroquinoline (CAS No. 1447952-85-3): Properties, Applications, and Industry Insights

3-Bromo-2,4,8-trichloroquinoline (CAS No. 1447952-85-3) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatility in organic synthesis and medicinal chemistry. The presence of bromo and trichloro substituents on the quinoline backbone enhances its reactivity, making it a valuable intermediate for designing advanced molecules.

In recent years, the demand for halogenated quinolines like 3-Bromo-2,4,8-trichloroquinoline has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anticancer compounds, aligning with the growing focus on combating antibiotic resistance and developing targeted therapies. The compound's CAS No. 1447952-85-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-Bromo-2,4,8-trichloroquinoline typically involves multi-step halogenation reactions, with careful control of reaction conditions to ensure high purity. Its molecular stability and solubility profile make it suitable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic chemistry. These attributes have positioned it as a key player in the development of high-performance materials and bioactive molecules.

From an industrial perspective, 3-Bromo-2,4,8-trichloroquinoline is often discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have led to innovations in catalytic methods to reduce waste during its production. Additionally, its role in photovoltaic materials and OLED technology has sparked interest among material scientists exploring renewable energy solutions.

Quality control is critical when handling CAS No. 1447952-85-3, with analytical techniques like HPLC and NMR spectroscopy employed to verify its purity. Regulatory compliance, particularly in regions like the EU and North America, emphasizes proper documentation and safety protocols, though it is not classified under restricted categories. This ensures its accessibility for legitimate research purposes.

In summary, 3-Bromo-2,4,8-trichloroquinoline exemplifies the intersection of chemistry and innovation. Its applications span from pharmaceutical intermediates to advanced materials, addressing global challenges in healthcare and sustainability. As research progresses, this compound is poised to remain a focal point in scientific and industrial advancements.